![molecular formula C16H11N3O6 B5151788 N,N'-(4-nitro-1,3-phenylene)di(2-furamide)](/img/structure/B5151788.png)
N,N'-(4-nitro-1,3-phenylene)di(2-furamide)
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Overview
Description
N,N'-(4-nitro-1,3-phenylene)di(2-furamide), commonly known as Fura-2, is a fluorescent calcium indicator used in scientific research to monitor changes in intracellular calcium levels. Fura-2 has been widely used in various fields of research, including neuroscience, physiology, and pharmacology, due to its high sensitivity and selectivity.
Mechanism of Action
Fura-2 binds to calcium ions with high selectivity and sensitivity, resulting in a shift in its fluorescence emission spectrum. The shift in fluorescence can be measured using a spectrofluorometer or a fluorescence microscope, allowing researchers to monitor changes in intracellular calcium levels in real-time.
Biochemical and Physiological Effects
Fura-2 has been shown to have minimal effects on cellular function and viability, making it an ideal calcium indicator for long-term experiments. However, high concentrations of Fura-2 can interfere with calcium signaling pathways, leading to potential artifacts.
Advantages and Limitations for Lab Experiments
One of the major advantages of Fura-2 is its high sensitivity and selectivity for calcium ions, allowing researchers to monitor changes in intracellular calcium levels with high accuracy. Fura-2 is also easy to use and can be applied to a variety of cell types and tissues.
However, Fura-2 has several limitations. First, it requires the use of specialized equipment such as a spectrofluorometer or a fluorescence microscope, which can be expensive and time-consuming. Second, Fura-2 is sensitive to pH changes, which can affect its fluorescence emission spectrum and lead to potential artifacts. Finally, Fura-2 can only monitor changes in calcium levels and cannot provide information on other intracellular signaling pathways.
Future Directions
Future research on Fura-2 could focus on developing new calcium indicators with improved sensitivity, selectivity, and resistance to pH changes. Additionally, Fura-2 could be used in combination with other imaging techniques such as confocal microscopy and two-photon microscopy to provide a more comprehensive understanding of intracellular signaling pathways. Finally, Fura-2 could be used in vivo to study calcium signaling in animal models of disease, providing insights into the pathophysiology of various disorders.
Synthesis Methods
Fura-2 is synthesized by reacting 4-nitro-1,3-phenylenediamine with furfurylamine in the presence of acetic acid and acetic anhydride. The resulting product is then purified through column chromatography to obtain pure Fura-2.
Scientific Research Applications
Fura-2 is commonly used in scientific research to monitor changes in intracellular calcium levels, which play a crucial role in various physiological processes such as muscle contraction, neurotransmitter release, and gene expression. Fura-2 is also used to study the mechanism of action of various drugs and toxins that affect intracellular calcium levels.
properties
IUPAC Name |
N-[3-(furan-2-carbonylamino)-4-nitrophenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O6/c20-15(13-3-1-7-24-13)17-10-5-6-12(19(22)23)11(9-10)18-16(21)14-4-2-8-25-14/h1-9H,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXSUWHCPIITTCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5551518 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.